Cas no 346669-50-9 ((R)-benzyl 1-aminopropan-2-ylcarbamate)

• Product name: (R)-benzyl 1-aminopropan-2-ylcarbamate
• CAS No: 346669-50-9
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD11112231
• CID: 2132127
• PubChem ID: 45072678

(R)-benzyl 1-aminopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• (R)-benzyl 1-aminopropan-2-ylcarbamate
• benzyl N-[(2R)-1-aminopropan-2-yl]carbamate
• (R)-(2-Amino-1-methyl-ethyl)-carbamic acid benzyl ester
• (R)-Benzyl (1-aminopropan-2-yl)carbamate
• Benzyl (R)-(1-aminopropan-2-yl)carbamate
• CS-0451421
• SCHEMBL2627372
• BS-51243
• (R)-2-N-Cbz-propane-1,2-diamine
• DTXSID40662661
• 346669-50-9
• (R)-Benzyl(1-aminopropan-2-yl)carbamate
• Benzyl [(2R)-1-aminopropan-2-yl]carbamate
• BENZYL N-[(2R)-1-AMINOPROPAN-2-YL]CARBAMATE

• MDL： MFCD11112231
• Inchi： InChI=1S/C11H16N2O2/c1-9(7-12)13-11(14)15-8-10-5-3-2-4-6-10/h2-6,9H,7-8,12H2,1H3,(H,13,14)/t9-/m1/s1
• InChI Key： GGFHGJCSVCTZJU-SECBINFHSA-N
• SMILES： C[C@@H](NC(OCC1=CC=CC=C1)=O)CN

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.107